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Compound of Interest

Compound Name: 4-(Bromomethyl)phenyl acetate

Cat. No.: B1278776

Comprehensive Safety and Handling Guide for
4-(Bromomethyl)phenyl acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety precautions and handling
procedures for 4-(Bromomethyl)phenyl acetate (CAS No. 52727-95-4) in a laboratory setting.
Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the
integrity of research.

Hazard Identification and Classification

4-(Bromomethyl)phenyl acetate is classified as a hazardous substance requiring careful
handling. The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals
provides the following classifications:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

Skin Corrosion (Category 1B): Causes severe skin burns.[1]

Serious Eye Damage (Category 1): Causes serious eye damage.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[1]
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o Corrosive to Metals (Category 1): May be corrosive to metals.[2]

Signal Word: Danger[1]

Hazard Pictograms:

e GHSO05: Corrosion[1]

e GHSO7: Exclamation Mark[1]

Hazard Statements:

H302: Harmful if swallowed.[1]

H314: Causes severe skin burns and eye damage.[1][3]

H335: May cause respiratory irritation.[1]

H290: May be corrosive to metals.[2]
Precautionary Statements:
e Prevention: P260, P264, P270, P271, P280, P234.[1][2]

« Response: P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310,
P363, P390.[1][2]

o Storage: P403+P233, P405.[1][2]

e Disposal: P501.[1][2]

Physical and Chemical Properties
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Property Value

CAS Number 52727-95-4

Molecular Formula C9H9BrO2

Molecular Weight 229.07 g/mol

Appearance Solid

Boiling Point 282.7 £ 23.0 °C at 760 mmHg[4]
Density 1.5+ 0.1 g/lcm3[4]

Toxicological and Exposure Data

A critical aspect of safe laboratory practice is understanding the quantitative toxicological data
and established exposure limits for a substance. However, for 4-(Bromomethyl)phenyl
acetate, this data is not readily available in published safety literature.

Data Point Value

Acute Toxicity (Oral LD50) No data available
Acute Toxicity (Dermal LD50) No data available
Acute Toxicity (Inhalation LC50) No data available

Occupational Exposure Limits (PEL, TWA, etc.) No data available

The absence of this data necessitates a more cautious approach, treating the substance as
potentially highly toxic.

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)

Due to the corrosive and irritant nature of this compound, a comprehensive PPE strategy is
mandatory.
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o Eye/Face Protection: Wear chemical safety goggles and a face shield. Standard safety
glasses are not sufficient.

¢ Skin Protection:

o Gloves: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for integrity before
each use.

o Lab Coat: A chemical-resistant lab coat or apron is required.
o Clothing: Wear long pants and closed-toe shoes.

o Respiratory Protection: All handling of 4-(Bromomethyl)phenyl acetate should be
conducted in a certified chemical fume hood to avoid inhalation of dust or vapors.[5]

Safe Handling and Storage

e Handling:

o Avoid all personal contact, including inhalation.[2]

[e]

Use only in a well-ventilated area, preferably a chemical fume hood.[2]

o

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.[2]

[¢]

Wash hands thoroughly after handling.[2]

o

Avoid generating dust.[2]

o Storage:

o

Store in a cool, dry, well-ventilated area.[1]

[¢]

Keep the container tightly closed.[1]

[¢]

Store locked up.[1]

[e]

Store away from incompatible materials such as strong acids, bases, oxidizing agents,
and reducing agents.[6]
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o The substance is light-sensitive and should be stored accordingly.[1]

Spill Response Protocol

In the event of a spill, follow these procedures immediately:

o Evacuate and Alert: Evacuate non-essential personnel from the immediate area and alert
your supervisor.

o Don PPE: Before attempting any cleanup, don the appropriate PPE as described in section
4.1.

e Contain the Spill:

o For liquid spills, create a dike around the spill using an inert absorbent material (e.qg.,
vermiculite, sand, or commercial sorbent pads).

o For solid spills, carefully cover the material to prevent dust from becoming airborne.
e Absorb and Neutralize:
o Slowly and carefully add absorbent material to the spill, working from the outside in.[7]

o For acid-based compounds, neutralization with a weak base (e.g., sodium bicarbonate)
may be appropriate, but this should be done with caution and by trained personnel.

e Collect and Dispose:

o Once the material is absorbed, use non-sparking tools to scoop the waste into a clearly
labeled, sealable hazardous waste container.[7][8]

o Do not dispose of this waste in standard trash or down the drain.[7]
o Decontaminate:
o Clean the spill area with soap and water.[7]

o Collect the decontamination materials (e.g., wipes, paper towels) and place them in the
hazardous waste container.
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» Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[1]
Symptoms may include coughing, shortness of breath, headache, and nausea.[1]

o Skin Contact: Immediately flush the skin with copious amounts of water for at least 15
minutes while removing contaminated clothing. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[1][2]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[2]

Fire-Fighting Measures

o Extinguishing Media:

o Suitable: Use alcohol-resistant foam, dry chemical powder, or carbon dioxide.[2] A water
spray can be used for large fires.[2]

o Unsuitable: Do not use a heavy stream of water as it may spread the fire.

e Specific Hazards: The compound is combustible.[2] Upon heating, it may emit toxic and
corrosive fumes, including carbon monoxide, carbon dioxide, and hydrogen bromide.[2][9]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Stability and Reactivity

o Chemical Stability: Stable under recommended storage conditions.
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e Incompatible Materials: Avoid contact with strong acids, strong bases, strong oxidizing
agents, and strong reducing agents.[6]

e Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO2)
and hydrogen bromide.[6][9]

Visualization of Laboratory Workflow

The following diagram illustrates the standard workflow for safely handling 4-
(Bromomethyl)phenyl acetate in a laboratory setting.
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Safe Handling Workflow for 4-(Bromomethyl)phenyl acetate

Preparation

Review SDS and Protocols

Don Appropriate PPE
(Goggles, Face Shield, Gloves, Lab Coat)

Prepare Chemical Fume Hood

Handlingland Use

Weigh/Measure Compound in Fume Hood

Perform Experiment in Fume Hood

Keep Container Tightly Closed When Not in Use

Cleanup and Disposal

Decontaminate Glassware and Surfaces

:

Segregate and Label Hazardous Waste

:

Remove PPE and Wash Hands Thoroughly

Emergency Procedures

Spill Occurs Exposure Occurs

Follow First Aid Procedures

Follow Spill Response Protocol

Click to download full resolution via product page

Caption: Workflow for handling 4-(Bromomethyl)phenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safety precautions and handling of "4-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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